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For Researchers, Scientists, and Drug Development Professionals

Abstract

Flufenacet oxalate, the oxanilic acid metabolite of the herbicide flufenacet, is a compound of
significant interest in the fields of agrochemical research, environmental science, and
toxicology. This technical guide provides an in-depth overview of Flufenacet oxalate,
encompassing its physicochemical properties, synthesis, analytical methodologies, mechanism
of action, and metabolic pathways. Detailed experimental protocols and visual representations
of key processes are included to support researchers and professionals in drug and herbicide
development.

Physicochemical Properties

Flufenacet oxalate is a white to tan solid substance.[1] Its chemical and physical properties
are summarized in the table below.
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Property Value Source
CAS Number 201668-31-7 [2][3]
Molecular Formula C11H12FNOs [2]
Molecular Weight 225.22 g/mol [2][3]
2-(4-fluoro-N-propan-2-
IUPAC Name - _ _ [2][4]
ylanilino)-2-oxoacetic acid
Flufenacet OA, N-(4-
Synonyms Fluorophenyl)-N-(1- [2]

methylethyl)oxalamic acid

Canonical SMILES

CC(C)N(C1=CC=C(C=C1)F)C(
=0)C(=0)0

[2]

FFKNXXCOXIZLJD-

INChl Key [2]
UHFFFAOYSA-N

XLogP3 2.1 [2]

GHS Hazard Statements

H301 (Toxic if swallowed),
H317 (May cause an allergic

skin reaction)

[2]14]

Synthesis

The synthesis of flufenacet, the parent compound of flufenacet oxalate, is a multi-step

process.[5] A common method involves the reaction of 2-(methylsulfonyl)-5-

(trifluoromethyl)-1,3,4-thiadiazole with N-(4-fluorophenyl)-2-hydroxy-N-isopropylacetamide.[6]

Another described method involves reacting 2-hydroxy-N-(4-fluoroaniline)-N-(1-

methylethyl)acetamide with 2-chloro-5-trifluoromethyl-1,3,4-thiadiazole in an alkali-containing

organic solvent.[7]

While a detailed, step-by-step protocol for the direct synthesis of Flufenacet oxalate is not

readily available in the reviewed literature, it is primarily formed as a major metabolite of

Flufenacet in soil, plants, and animals.[8]
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Mechanism of Action: Inhibition of Very Long-Chain
Fatty Acid (VLCFA) Synthesis

The herbicidal activity of flufenacet, and by extension the relevance of its metabolite
Flufenacet oxalate, is attributed to the inhibition of very long-chain fatty acid (VLCFA)
synthesis.[2] This process is crucial for various aspects of plant growth and development,
including cell division.[5] Flufenacet is classified under HRAC Group 15, which targets VLCFA

elongases.

The inhibition of VLCFA synthesis disrupts the formation of essential lipids required for cell
membrane integrity and the development of the protective outer layers of plants. This ultimately
leads to the failure of seedling emergence and growth of susceptible weed species.

Plant Cell

M—l Very Long-Chain Fatty Acid (VLCFA) Elongase VLCFAs Normal Plant Growth and Development

Click to download full resolution via product page

Mechanism of Action of Flufenacet.

Metabolic Detoxification Pathway

In tolerant plants and other organisms, flufenacet undergoes detoxification, a key step of which
is the formation of Flufenacet oxalate. A primary detoxification mechanism involves the
conjugation of flufenacet with glutathione (GSH), a reaction catalyzed by glutathione S-
transferases (GSTs).[9] This conjugation marks the initial step in a multi-phase detoxification
process that ultimately renders the herbicide inactive and facilitates its sequestration or

excretion.
The metabolic pathway can be summarized as follows:

o Phase | (Activation/Modification): Although not always a prerequisite for flufenacet, this

phase can involve enzymatic modifications.
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e Phase Il (Conjugation): Flufenacet is conjugated with glutathione by GSTs.[9][10]

e Phase Ill (Compartmentation/Transport): The glutathione conjugate is transported into the

vacuole.

e Phase IV (Further Degradation): The conjugate undergoes further breakdown into smaller,
less harmful molecules, including the formation of Flufenacet oxalate.

Flufenacet Detoxification Pathway

Glutathione (GSH)
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Metabolic Detoxification of Flufenacet.

Experimental Protocols
Analytical Method for Flufenacet Oxalate in Water by LC-
MSIMS

This protocol is based on established methods for the analysis of flufenacet and its metabolites

in environmental samples.[11][12][13]
1. Sample Preparation:

« Filter water samples through a 0.7-um glass fiber filter.
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 Acidify the sample.

o Pass 50 mL of the acidified sample through a 6-mL octadecyl (C18) solid-phase extraction
(SPE) column.[11]

o Elute the analytes with 6 mL of methanol.[11]

« Concentrate the eluate to approximately 1 mL using a stream of nitrogen in a water bath at
25-30°C.[11]

 Bring the final volume to 2.0 mL with 0.1% formic acid.[11]

« Filter the extract through a <0.45 pm syringe filter.[11]

2. LC-MS/MS Analysis:

e LC Column: Inertsil ODS-2 column (50 x 2 mm, 5 um) or equivalent.[11]

» Mobile Phase: A gradient of 0.1% formic acid in water and acetonitrile.[11]

« lonization: Electrospray ionization (ESI) in negative ion mode for Flufenacet oxalate.[11]
e Detection: Tandem mass spectrometry (MS/MS) using multiple reaction monitoring (MRM).

3. Quality Control:

o Analyze reagent blanks, matrix blanks, and spiked samples alongside experimental samples.
o Use isotopically labeled internal standards for quantification to correct for matrix effects and
variations in instrument response.

Click to download full resolution via product page

Sample Collection [label="1. Water Sample Collection"]; Filtration
[Label="2. Filtration (0.7 um)"]; Acidification [label="3.
Acidification"]; SPE [label="4. Solid-Phase Extraction (C18)"];
Elution [label="5. Elution with Methanol"]; Concentration [label="6.
Concentration under Nitrogen"]; Reconstitution [label="7.
Reconstitution in 0.1% Formic Acid"]; Syringe Filter [label="8.
Syringe Filtration (0.45 um)"]; LC MSMS [label="9. LC-MS/MS Analysis
(ESI-)", fillcolor="#FBBCO5", fontcolor="#202124"]1; Data Analysis
[label="10. Data Analysis and Quantification", fillcolor="#34A853",
fontcolor="#FFFFFF"];

Sample Collection -> Filtration; Filtration -> Acidification;
Acidification -> SPE; SPE -> Elution; Elution -> Concentration;
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Concentration -> Reconstitution; Reconstitution -> Syringe Filter;
Syringe Filter -> LC MSMS; LC MSMS -> Data Analysis; }

LC-MS/MS Analytical Workflow for Flufenacet Oxalate in Water.

Data Presentation
Toxicological Data

Flufenacet and its metabolites are considered to be moderately toxic. The following table
summarizes available acute toxicity data for the parent compound, flufenacet.

Species Route LD50 Source
Rat (male) Oral 1365 mg/kg [1]
Rat (female) Oral 371 mg/kg [1]
Rabbit Dermal >5000 mg/kg [1]

Analytical Method Performance

The performance of LC-MS/MS methods for the analysis of flufenacet and its metabolites,
including Flufenacet oxalate, is summarized below.
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. LOQ (pg/L Recovery
Matrix Method RSD (%) Source
or pglkg) (%)
0.10 (for
LC-ESI-
Groundwater Flufenacet 92-116 <5 [11][12]
MS/MS
oxalate)
Agricultural
Products
(corn, wheat,
LC-MS/MS 0.01 (ug/g) 70.6-97.0 <5 [13]
soybean,
potato,
tomato)
Modified
QuUEChERS
Corn - 75-106 2.8-14.7 [12]
HPLC-
MS/MS
Conclusion

Flufenacet oxalate is a key metabolite of the herbicide flufenacet, playing a crucial role in its

environmental fate and biological activity. Understanding its properties, synthesis, and

analytical detection is vital for the development of new agrochemicals, the assessment of

environmental impact, and the management of herbicide resistance. The information and

protocols provided in this guide serve as a valuable resource for professionals engaged in

these areas of research and development. Further investigation into the specific biological

activity of Flufenacet oxalate and the development of more detailed synthesis protocols will

continue to advance our understanding of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Flufenacet Oxalate (CAS No. 201668-31-7): A
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[https://www.benchchem.com/product/b164977#flufenacet-oxalate-cas-number-201668-31-
7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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